Cas no 100860-02-4 (2,3,3a,4,7,7a-Hexahydro-1H-indole)
100860-02-4 structure
Product Name:2,3,3a,4,7,7a-Hexahydro-1H-indole
CAS No:100860-02-4
MF:C8H13N
MW:123.195522069931
CID:893000
PubChem ID:19968359
Update Time:2024-02-29
2,3,3a,4,7,7a-Hexahydro-1H-indole Chemical and Physical Properties
Names and Identifiers
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- Indoline, 3a,4,7,7a-tetrahydro- (6CI)
- 2,3,3a,4,7,7a-hexahydro-1H-indole
- 2,3,3a,4,7,7a-Hexahydro-1H-indole
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- Inchi: 1S/C8H13N/c1-2-4-8-7(3-1)5-6-9-8/h1-2,7-9H,3-6H2
- InChI Key: VWHSDFNFHGSPLE-UHFFFAOYSA-N
- SMILES: N1CCC2CC=CCC12
Computed Properties
- Exact Mass: 123.104799419g/mol
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- XLogP3: 1.4
2,3,3a,4,7,7a-Hexahydro-1H-indole Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
100860-02-4 (2,3,3a,4,7,7a-Hexahydro-1H-indole) Related Products
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